Cas no 154925-95-8 (3',5'-Bis-O-(tert-butyldimethylsilyl)-5-bromo-2'-deoxyuridine)

• Product Name: 3',5'-Bis-O-(tert-butyldimethylsilyl)-5-bromo-2'-deoxyuridine
• CAS No: 154925-95-8
• MF: C₂₁H₃₉BrN₂O₅Si₂
• MW: 535.619767427444
• CID: 904192
• PubChem ID: 14411362
• Update Time: 2025-06-12

3',5'-Bis-O-(tert-butyldimethylsilyl)-5-bromo-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 3',5'-Bis-O-(tert-butyldimethylsilyl)-5-bromo-2'-deoxyuridine
• 3?,5?-Bis-O-(tert-butyldimethylsilyl)-5-bromo-2?-deoxyuridine
• 5-bromo-1-[(2R,5R)-4-[tert-butyl(dimethyl)silyl]oxy-5-[[tert-butyl(dimethyl)silyl]oxymethyl]oxolan-2-yl]pyrimidine-2,4-dione
• 5-CHLORO-N-[(1S,2R)-3-(DIMETHYLAMINO)-2-HYDROXY-3-OXO-1-(PHENYLMETHYL)PROPYL]-1H-INDOLE-2-CARBOXAMIDE
• 3',5'-di-O-tert-butyldimethylsilyl-5-bromo-2'-deoxyuridine
• 3',5'-O-bis-(t-butyldimethylsilyl)-5-bromo-2'-deoxyuridine
• 5-Bromo-2'-deoxy-3',5'-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-uridine
• 154925-95-8
• 5-Bromo-1-[(2R,4S,5R)-4-[tert-butyl(dimethyl)silyl]oxy-5-[[tert-butyl(dimethyl)silyl]oxymethyl]oxolan-2-yl]pyrimidine-2,4-dione

• Inchi： 1S/C21H39BrN2O5Si2/c1-20(2,3)30(7,8)27-13-16-15(29-31(9,10)21(4,5)6)11-17(28-16)24-12-14(22)18(25)23-19(24)26/h12,15-17H,11,13H2,1-10H3,(H,23,25,26)/t15-,16+,17+/m0/s1
• InChI Key： XZYGEGFEDTXIDM-GVDBMIGSSA-N
• SMILES： BrC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO[Si](C)(C)C(C)(C)C)O1)O[Si](C)(C)C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 534.15800
• Monoisotopic Mass: 534.15809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 142-144°C
• Solubility: Chloroform, Dichloromethane, Ethyl Acetate, Methanol
• PSA: 82.81000
• LogP: 5.41110

3',5'-Bis-O-(tert-butyldimethylsilyl)-5-bromo-2'-deoxyuridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on 3',5'-Bis-O-(tert-butyldimethylsilyl)-5-bromo-2'-deoxyuridine

Comprehensive Overview of 3',5'-Bis-O-(tert-butyldimethylsilyl)-5-bromo-2'-deoxyuridine (CAS No. 154925-95-8)

3',5'-Bis-O-(tert-butyldimethylsilyl)-5-bromo-2'-deoxyuridine is a chemically modified nucleoside derivative that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and molecular biology. With its unique structural features, this compound serves as a critical intermediate in the synthesis of modified oligonucleotides, which are essential for drug discovery and therapeutic development. The presence of tert-butyldimethylsilyl (TBDMS) protecting groups and a 5-bromo substitution on the uracil ring enhances its utility in selective chemical reactions, making it a valuable tool for researchers.

The compound's CAS No. 154925-95-8 is a unique identifier that ensures precise referencing in scientific literature and regulatory documentation. Its molecular structure combines a 2'-deoxyribose sugar moiety with protective silyl groups, which are instrumental in preventing unwanted side reactions during oligonucleotide synthesis. This design is particularly relevant in the context of antisense therapy and RNA interference (RNAi), where modified nucleosides are employed to enhance stability and bioavailability.

In recent years, the demand for modified nucleosides like 3',5'-Bis-O-(tert-butyldimethylsilyl)-5-bromo-2'-deoxyuridine has surged due to advancements in personalized medicine and gene editing technologies. Researchers frequently search for compounds that can improve the efficiency of CRISPR-Cas9 delivery systems or serve as building blocks for mRNA vaccines. The bromine atom in this molecule offers a reactive site for further functionalization, aligning with the growing trend of click chemistry applications in bioconjugation.

From a synthetic perspective, the TBDMS-protected groups in this compound are pivotal for achieving high yields in solid-phase oligonucleotide synthesis (SPOS). This method is widely used in the production of therapeutic oligonucleotides, such as those targeting rare genetic disorders or viral infections. The compound's stability under acidic and basic conditions further underscores its versatility, making it a preferred choice for laboratories focusing on nucleic acid chemistry.

Another area of interest is the compound's potential role in cancer research. The incorporation of 5-bromo-2'-deoxyuridine analogs into DNA has been studied for their ability to inhibit tumor cell proliferation. While this specific derivative is primarily used as a synthetic intermediate, its structural similarity to bioactive molecules highlights its indirect relevance to oncology drug development. This connection is particularly appealing to researchers exploring targeted therapies and precision oncology.

In the context of SEO optimization, terms like "TBDMS-protected nucleosides", "brominated deoxyuridine derivatives", and "CAS 154925-95-8 applications" are frequently queried by scientists seeking specialized reagents. By addressing these long-tail keywords, this article aims to provide a resource that bridges the gap between academic inquiry and practical laboratory needs. Additionally, the compound's relevance to COVID-19 mRNA vaccine research has sparked renewed interest in nucleoside chemistry, further amplifying its importance in contemporary science.

Quality control and analytical characterization of 3',5'-Bis-O-(tert-butyldimethylsilyl)-5-bromo-2'-deoxyuridine are critical for ensuring reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These analytical methods align with the broader emphasis on Good Laboratory Practices (GLP) and quality assurance in pharmaceutical manufacturing.

In summary, 3',5'-Bis-O-(tert-butyldimethylsilyl)-5-bromo-2'-deoxyuridine (CAS No. 154925-95-8) is a multifaceted compound with applications spanning drug discovery, genetic engineering, and therapeutic oligonucleotide synthesis. Its strategic use of protective groups and reactive sites positions it as a cornerstone in modern chemical biology. As scientific inquiries continue to evolve, this compound will likely remain a subject of interest for researchers aiming to push the boundaries of medical innovation and biotechnological advancement.